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Compound of Interest

Compound Name: Vildagliptin N-oxide

Cat. No.: B15382387

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic profiles of Vildagliptin, a
dipeptidyl peptidase-4 (DPP-4) inhibitor, across four key species: humans, rats, mice, and
dogs. Understanding the species-specific metabolism of a drug candidate is a cornerstone of
preclinical development, offering insights into potential efficacy and toxicity. This document
summarizes quantitative data, details experimental protocols, and visualizes key pathways to
support research and development in this area.

Executive Summary

Vildagliptin undergoes metabolism primarily through hydrolysis, with the main metabolites
being a carboxylic acid derivative (M20.7) formed by the hydrolysis of the cyano group, and to
a lesser extent, a metabolite formed by amide bond hydrolysis (M15.3). The parent drug and its
metabolites are predominantly excreted through the kidneys. While the major metabolic
pathways are qualitatively similar across humans, rats, and dogs, quantitative differences exist
in the abundance of specific metabolites. Data on the specific metabolites of Vildagliptin in mice
remains limited in the available literature.

Comparative Metabolite Profiles

The following tables summarize the major circulating components in plasma and the
predominant metabolites found in excreta for Vildagliptin in humans, rats, and dogs.
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Table 1: Major Circulating Components in Plasma Following Vildagliptin Administration

S Unchanged M20.7 (Cyano-  M15.3 (Amide-  Other
ecies
i Vildagliptin hydrolyzed) hydrolyzed) Metabolites
M20.2
) ) ] (Glucuronide),
Human Major Major Minor
M20.9 & M21.6
(Oxidative)
Thiazoline-
) ) containing thiol
Rat Major Major -
adducts (M407,
M583, M464)
Dog Major Major Major -
Data not Data not Data not Data not
Mouse
available available available available

Table 2: Predominant Metabolites in Excreta (Urine and Feces) Following Vildagliptin

Administration

Speci M20.7 (Cyano- M15.3 (Amide- Unchanged Other
ecies
> hydrolyzed) hydrolyzed) Vildagliptin Metabolites
] ) o M20.2, M20.9,
Human Major Minor Significant
M21.6
) o M407 (approx.
Rat Predominant - Significant
2% of dose)
Dog Predominant Major Significant -
Data not Data not Data not Data not
Mouse
available available available available

Metabolic Pathways of Vildagliptin
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Vildagliptin is metabolized through several pathways, with hydrolysis being the most significant.
The primary routes of biotransformation are illustrated in the diagram below.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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